Cas no 13198-73-7 (Pyridine, 2-chloro-5-nitro-, 1-oxide)

• Product Name: Pyridine, 2-chloro-5-nitro-, 1-oxide
• CAS No: 13198-73-7
• MF: C₅H₃ClN₂O₃
• MW: 174.541919946671
• CID: 1229501
• PubChem ID: 12268594
• Update Time: 2025-04-20

Pyridine, 2-chloro-5-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-5-nitro-, 1-oxide
• 2-Chloro-5-nitropyridine-1-oxide
• SCHEMBL7977413
• 2-Chloro-5-nitro-1-oxidopyridin-1-ium
• 13198-73-7

• Inchi： 1S/C5H3ClN2O3/c6-5-2-1-4(8(10)11)3-7(5)9/h1-3H
• InChI Key： OWZXTKVLHZMOTL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=[N+]1[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 173.98329
• Monoisotopic Mass: 173.9832197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 70.08